Cas no 190774-57-3 (2-propylphenyl isocyanate)

2-propylphenyl isocyanate Properties

Names and Identifiers

• 2-propylphenyl isocyanate
• 2-n-Propylphenyl isocyanate
• 1-isocyanato-2-propylbenzene
• 2-propylbenzenisocyanate
• Benzene, 1-isocyanato-2-propyl- (9CI)
• 2-Propylphenylisocyanate
• 2-PROPYLPHENYL ISOCYANATE 98%
• 2-n-Propylphenyl isocyanate,98%
• 2-n-Propylphenyl isocyanate, 98% 500MG
• Benzene, 1-isocyanato-2-propyl-
• MFCD00673045
• A813438
• DTXSID60369887
• NSGTVMQTRFUUSL-UHFFFAOYSA-N
• SCHEMBL93143
• GEO-02170
• AKOS005259593
• 2-Propylphenyl isocyanate, 98%
• GS-0689
• J-012319
• FT-0643799
• EN300-270981
• 190774-57-3
• G39966
• DB-021460
• +Expand

• MDL： MFCD00673045
• InChIKey： NSGTVMQTRFUUSL-UHFFFAOYSA-N
• Inchi： 1S/C10H11NO/c1-2-5-9-6-3-4-7-10(9)11-8-12/h3-4,6-7H,2,5H2,1H3
• SMILES： C(C1C=CC=CC=1N=C=O)CC

Computed Properties

• Exact Mass: 161.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 161.084
• Heavy Atom Count: 12
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• LogP: 2.60640
• PSA: 29.43000
• Refractive Index: 1.521-1.523
• Boiling Point: 50 ºC (0.1 mmHg)
• Melting Point: Not available
• Vapor Pressure: 0.1±0.5 mmHg at 25°C
• Flash Point: 85 ºC
• Color/Form: Colorless to yellowish liquid
• Solubility: Not available
• Density: 1.01

2-propylphenyl isocyanate Security Information

• WGK Germany：3
• Safety Term：S23;S26;S36/37/39;S45
• Safety Instruction： S23-S26-S36/37/39-S45
• Risk Phrases：R20/21/22; R36/37/38; R42
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2206
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：0-6°C
• Risk Phrases： R20/21/22;R36/37/38;R42
• Signal Word：warning

2-propylphenyl isocyanate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%